3-[(1S,3R)-3-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]prop-2-ynoic acid

• IUPAC Name: 3-[(1S,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]prop-2-ynoic acid
• InChI: InChI=1S/C14H21NO4/c1-14(2,3)19-13(18)15-11-6-4-5-10(9-11)7-8-12(16)17/h10-11H,4-6,9H2,1-3H3,(H,15,18)(H,16,17)/t10-,11-/m1/s1
• InChI Key: BBFHMUBQSRGLNO-GHMZBOCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCC(C1)C#CC(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCC[C@@H](C1)C#CC(=O)O
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol

Description

3-[(1S,3R)-3-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]prop-2-ynoic acid, also known as Y-27632, is a selective inhibitor of Rho-associated protein kinase (ROCK). It was first synthesized in 2000 by researchers at the pharmaceutical company, Yoshitomi, in Japan. Since then, Y-27632 has been widely used in scientific research to understand the role of ROCK in various cellular processes.

Scientific Research Applications

Synthesis Techniques and Applications

• Three-Component Reactions : A study on isocyanides and related compounds highlighted the synthesis of benzo[c]thiophenes through acid-induced three-component reactions, demonstrating a mechanism based on isocyanide chemistry. This approach could potentially apply to the synthesis or functionalization of compounds structurally related to the specified acid (Bossio et al., 1996).

• Molecular Recognition : Research on optically pure cyclohexanols showcased their use as chiral solvating agents for molecular recognition, particularly for isomers of acids and amino acids. Such applications may extend to the study of enantiomers related to the specified acid (Khanvilkar & Bedekar, 2018).

• Chemical Synthesis and Analysis : A methodology involving the Birch reduction of m-anisic acid to produce specific cyclohexene carboxylic acids highlights an efficient synthesis pathway that could be relevant for derivatives of the mentioned acid (Webster & Silverstein, 1987).

Analytical Chemistry Applications

• Enantioseparation : The use of a quinine-derived chiral anion-exchanger stationary phase for the direct high-performance liquid chromatographic separation of enantiomers of N-protected unusual beta-amino acids demonstrates a significant analytical application. This technique could be utilized for the separation and analysis of compounds similar to the specified acid (Péter, 2002).

• Host-Guest Complexation : Studies on the complexation of aromatic carboxylic acids by β-cyclodextrins in aqueous solutions have shown significant host-guest interactions, a principle that can be applied to understanding the behavior of the specified acid in similar contexts (Kean et al., 1999).